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Sulphur Blue 10 Properties and Fastness

The following table summarizes the specific fastness data found for Sulphur Blue 10, according to ISO and

AATCC standards [1].

Fastness Type Standard Rating Remarks

Light Fastness ISO 5-6 Considered moderate to good.

Soaping Fastness ISO 3-4 Considered moderate.

Acid Resistance ISO 4-5 Good.

Alkali Resistance ISO 4-5 Good.

General Lightfastness of Sulfur Dyes

While a direct comparison is not available, the search results consistently highlight the general performance

of sulfur dyes as a class [2] [3] [4]:
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Good Overall Fastness: Sulfur dyes are generally known for their good fastness properties,

including excellent wash-fastness and good lightfastness [3] [2].
Cost-Effective for Dark Shades: They are cost-effective and predominantly used for black, brown,

and dark blue shades, offering rich colors with generally good durability [3] [2].
Specific Weakness: A key weakness of sulfur dyes is their poor fastness to chlorine bleach [3].

Proposed Framework for Experimental Comparison

Since the desired direct comparative data is not publicly available, here is a proposed experimental

framework that you could use to conduct your own investigation or evaluate future studies.

Key Experimental Protocol: Color Fastness to Light

The core methodology for assessing lightfastness is standardized by organizations like AATCC and ISO [5]

[4].

Objective: To determine the resistance of the color of sulfur dyes to the action of an artificial light
source, representing sunlight.

Test Principle: Specimens of the dyed textiles are exposed to a controlled artificial light source under
specified conditions. The change in color is assessed by comparison with a standard of fade or a gray

scale for color change [5] [4].
Equipment & Materials:

Lightfastness testing apparatus (e.g., Xenon-arc lamp)
AATCC Blue Wool Lightfastness Standards (L2 to L6) or equivalent ISO standards [5].

Gray Scale for Color Change [4].
Specimens of fabric dyed with Sulphur Blue 10 and other sulfur dyes for comparison.

Procedure:
Mount the dyed specimens and the Blue Wool Standards in the exposure unit.

Expose the specimens to the light source until the relevant Blue Wool Standard (e.g., L4 for 20
AATCC Fading Units) shows a color change equivalent to Gray Scale Grade 4 [5]. Exposure is

measured in AATCC Fading Units (AFU), not time [5].
Remove the specimens and evaluate the color change.

Assessment:
The exposed portion of each specimen is compared to the unexposed portion under standard

lighting conditions (e.g., D65 light source in a darkroom) [4].
The degree of color change is rated using the Gray Scale for Color Change, where Grade 5
signifies no change and Grade 1 signifies severe change [4].
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Results can also be reported by referencing the Blue Wool Scale (BW1 to BW8), where a

higher number indicates better lightfastness [6].

Complementary Test Protocols

For a comprehensive guide, other fastness tests should be included, such as:

Color Fastness to Washing: Assesses color loss and staining of adjacent fabric during laundering
[4].

Color Fastness to Rubbing (Crocking): Determines the degree of color transfer from the surface of
a dyed fabric to another surface via dry and wet rubbing [4].

Color Fastness to Perspiration: Checks color stability against acidic and alkaline perspiration [4].

Workflow for Comparative Analysis

The diagram below outlines the logical workflow for conducting a full comparative analysis of sulfur dyes.
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Conclusions and Recommendations

In summary, while definitive comparative data is lacking, you can proceed with the following:
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For a general understanding: It is reasonable to state that Sulphur Blue 10, as part of the sulfur

dye class, possesses good to very good lightfastness (as indicated by its ISO 5-6 rating), making it
suitable for many applications where prolonged direct sunlight exposure is not the primary concern

[1].
For a rigorous, scientific comparison: The experimental protocol and workflow provided above can

serve as a blueprint for generating the quantitative, comparative data required for your publication.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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